Cas no 17008-69-4 (Pseudobufarenogin)

Pseudobufarenogin structure
Pseudobufarenogin structure
Product Name:Pseudobufarenogin
CAS No:17008-69-4
MF:C24H32O6
MW:416.5073
CID:139552
PubChem ID:204810
Update Time:2024-11-01

Pseudobufarenogin Chemical and Physical Properties

Names and Identifiers

    • Bufa-20,22-dienolide,3,12,14-trihydroxy-11-oxo-, (3b,5b,12a)-
    • 5-[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-11-oxo-2,3,4,5,6,7,8,9,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pyran-2-one
    • Pseudobufarenogin
    • ψ-Bufarenogin
    • Bufalin 3-suberylarginate
    • Bufalitoxin
    • Bufarenogin
    • Pseudobufarenogenin
    • pseudo-Bufarenogenin
    • 3β,12α,14-Trihydroxy-11-oxo-5β-bufa-20,22-dienolide
    • psi-Bufarenogin
    • 9125AF
    • 5-beta-Buf
    • Bufa-20,22-dienolide, 3,12,14-trihydroxy-11-oxo-, (3beta,5beta,12alpha)-
    • AC-34857
    • DTXSID601317654
    • 5-beta-Bufa-20,22-dienolide, 3-beta,12-alpha,14-trihydroxy-11-oxo-
    • (3-beta,5-beta,12-alpha)-11-Oxo-3,12,14-trihydroxybufa-20,22-dienolide
    • 5beta-Bufa-20,22-dienolide, 3beta,12alpha,14-trihydroxy-11-oxo-
    • SCHEMBL21578186
    • (3beta,5beta,12alpha)-3,12,14-Trihydroxy-11-oxobufa-20,22-dienolide
    • Bufa-20,22-dienolide, 11-oxo-3,12,14-trihydroxy-, (3-beta,5-beta,12-alpha)-
    • HY-N0879
    • 5-beta-Bufa-20,22-dienolide, 3-beta,12-alpha,14-trihydroxy-11-oxo-(8CI)
    • 5-((3S,5R,8R,9S,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-11-oxohexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2H-pyran-2-one
    • 17008-69-4
    • 5-[(1R,3aS,3bR,5aR,7S,9aS,9bS,11R,11aS)-3a,7,11-trihydroxy-9a,11a-dimethyl-10-oxo-dodecahydro-1H-cyclopenta[a]phenanthren-1-yl]pyran-2-one
    • CS-3696
    • DA-66982
    • I-Bufarenogin
    • 1ST162359
    • 11-oxo-3beta,12alpha,14beta-trihydroxy-5beta-bufa-20,22-dienolide
    • G2C8C6T2N2
    • Inchi: 1S/C24H32O6/c1-22-9-7-15(25)11-14(22)4-5-17-19(22)20(27)21(28)23(2)16(8-10-24(17,23)29)13-3-6-18(26)30-12-13/h3,6,12,14-17,19,21,25,28-29H,4-5,7-11H2,1-2H3/t14-,15+,16-,17-,19-,21+,22+,23+,24+/m1/s1
    • InChI Key: SOGONHOGEFLVPE-BHZHDSHXSA-N
    • SMILES: O([H])[C@]12C([H])([H])C([H])([H])[C@]([H])(C3=C([H])OC(C([H])=C3[H])=O)[C@@]1(C([H])([H])[H])[C@]([H])(C([C@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21[H])O[H])=O)O[H]

Computed Properties

  • Exact Mass: 416.22000
  • Monoisotopic Mass: 416.219889
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 1
  • Complexity: 847
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104
  • Molecular Weight: 416.5
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: Powder
  • Density: 1.349±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 635.8°C at 760 mmHg
  • Flash Point: 218.7°C
  • Refractive Index: 1.621
  • Solubility: Slightly soluble (1.4 g/l) (25 º C),
  • PSA: 107.97000
  • LogP: 2.39170
  • Vapor Pressure: 0.0±4.2 mmHg at 25°C

Pseudobufarenogin Pricemore >>

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